Cas no 1286703-09-0 (5-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amine)

• Product Name: 5-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amine
• CAS No: 1286703-09-0
• MF: C₂₁H₂₇N₅O₂S
• MW: 413.536382913589
• CID: 6349950
• PubChem ID: 52905844
• Update Time: 2025-07-10

5-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amine
• VU0627097-1
• (4-amino-3-(pyrrolidine-1-carbonyl)isothiazol-5-yl)(4-(2,3-dimethylphenyl)piperazin-1-yl)methanone
• 1286703-09-0
• AKOS024486356
• 5-[4-(2,3-dimethylphenyl)piperazine-1-carbonyl]-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amine
• F3407-4496
• [4-amino-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-5-yl]-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone

• Inchi： 1S/C21H27N5O2S/c1-14-6-5-7-16(15(14)2)24-10-12-26(13-11-24)21(28)19-17(22)18(23-29-19)20(27)25-8-3-4-9-25/h5-7H,3-4,8-13,22H2,1-2H3
• InChI Key： KASWZAINWUGAAW-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C(N2CCCC2)=O)=N1)N)C(N1CCN(C2C=CC=C(C)C=2C)CC1)=O

Computed Properties

• Exact Mass: 413.18854629g/mol
• Monoisotopic Mass: 413.18854629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amine

Introduction to 5-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amine (CAS No. 1286703-09-0)

5-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amine, with the CAS number 1286703-09-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a pyrrolidine ring, and a thiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 5-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amine involves multi-step reactions that require precise control over reaction conditions and reagents. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. The use of modern techniques such as microwave-assisted synthesis and catalytic systems has significantly improved the efficiency and scalability of its production.

In terms of its biological properties, 5-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amine has been studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with neurotransmitter receptors, particularly serotonin and dopamine receptors. Preclinical studies have shown that this compound exhibits selective binding to these receptors, suggesting its potential as a therapeutic agent for neurological disorders such as depression and anxiety.

Furthermore, recent research has explored the anti-inflammatory properties of 5-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amine. In vitro studies using cell cultures have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amine has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile. Its metabolism primarily occurs via hepatic enzymes, with the major metabolites being identified and characterized. These pharmacokinetic properties are crucial for understanding its potential therapeutic window and dosing regimens.

In addition to its potential therapeutic applications, 5-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amine has been used as a tool compound in academic research to study the structure-function relationships of similar compounds. Its unique structural features make it an excellent model for understanding how specific functional groups influence biological activity. This knowledge can be leveraged to design more potent and selective analogs for various therapeutic targets.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amine in human subjects. Early-phase trials have shown promising results in terms of safety profiles and preliminary efficacy data. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 5-4-(2,3-dimethylphenyl)piperazine-1-carbonyl-3-(pyrrolidine-1-carbonyl)-1,2-thiazol-4-amnine (CAS No. 1286703--0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.